Cas no 1223949-95-8 (4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
• CAS No: 1223949-95-8
• MF: C₂₄H₁₉N₃S
• MW: 381.492763757706
• CID: 5344220
• Update Time: 2025-10-21

4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-METHYLPHENYL)METHYL]SULFANYL}-2-(NAPHTHALEN-1-YL)PYRAZOLO[1,5-A]PYRAZINE
• 4-[(2-methylbenzyl)thio]-2-(1-naphthyl)pyrazolo[1,5-a]pyrazine
• STL082059
• 4-((2-methylbenzyl)thio)-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
• 4-[(2-methylbenzyl)sulfanyl]-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
• 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C24H19N3S/c1-17-7-2-3-9-19(17)16-28-24-23-15-22(26-27(23)14-13-25-24)21-12-6-10-18-8-4-5-11-20(18)21/h2-15H,16H2,1H3
• InChI Key： PISULKNIERHZFR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C)C1C2=CC(C3=CC=CC4C=CC=CC3=4)=NN2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 514
• XLogP3: 5.6
• Topological Polar Surface Area: 55.5

Additional information on 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine (CAS No. 1223949-95-8)

The compound 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine, identified by its CAS No. 1223949-95-8, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its intricate architecture, featuring a pyrazolo[1,5-a]pyrazine core substituted with a naphthalen-1-yl group and a (2-methylphenyl)methyl]sulfanyl moiety, positions it as a promising candidate for diverse applications. Researchers are particularly intrigued by its potential in drug discovery, given its resemblance to bioactive scaffolds known for modulating kinase activity and other therapeutic targets.

In recent years, the scientific community has witnessed a surge in interest around sulfur-containing heterocycles, driven by their versatility in medicinal chemistry. The sulfanyl linkage in 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine enhances its metabolic stability and binding affinity, making it a subject of study for conditions like inflammation and oncology. This aligns with trending searches for "kinase inhibitors 2024" and "next-gen heterocyclic drug candidates," reflecting the compound's relevance to cutting-edge therapeutic development.

From a synthetic chemistry perspective, the preparation of CAS No. 1223949-95-8 involves multi-step protocols, including palladium-catalyzed cross-coupling reactions to install the naphthalen-1-yl group and nucleophilic substitution for the sulfanyl bridge. Such methodologies resonate with queries like "C-S bond formation techniques" and "pyrazolo[1,5-a]pyrazine synthesis," highlighting its technical appeal. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for preclinical studies.

Beyond pharmaceuticals, this compound's extended π-conjugation system (due to the naphthalene and pyrazine rings) suggests utility in organic electronics. Searches for "organic semiconductors" and "fluorescent probes" underscore its potential in optoelectronic devices. Stability studies under various pH and temperature conditions further support its adaptability for formulation development, addressing frequent inquiries about "compound shelf-life optimization."

In summary, 4-{[(2-methylphenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine exemplifies the convergence of medicinal chemistry and materials science. Its structural novelty, combined with scalable synthesis and dual applicability, positions it as a molecule of enduring interest. As research progresses, its role in addressing unmet medical needs and advancing functional materials will likely expand, mirroring the interdisciplinary nature of modern scientific inquiry.